molecular formula C15H25NO6S B2939877 Tert-butyl 3-((2-methoxy-2-oxoethyl)sulfonyl)-8-azabicyclo[3.2.1]octane-8-carboxylate CAS No. 2034157-01-0

Tert-butyl 3-((2-methoxy-2-oxoethyl)sulfonyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Cat. No.: B2939877
CAS No.: 2034157-01-0
M. Wt: 347.43
InChI Key: MANPNKCLILOSLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Tert-butyl 3-((2-methoxy-2-oxoethyl)sulfonyl)-8-azabicyclo[3.2.1]octane-8-carboxylate” is a chemical compound. It contains a tert-butyl group, which is a simple hydrocarbon moiety used in chemical transformations . The compound also includes a 3,8-diazabicyclo[3.2.1]octane-3-carboxylate moiety .


Molecular Structure Analysis

The molecular structure of this compound includes a tert-butyl group, a 3,8-diazabicyclo[3.2.1]octane-3-carboxylate moiety, and a 2-methoxy-2-oxoethyl sulfonyl group . The exact molecular structure would require more specific information or computational analysis.

Scientific Research Applications

  • Asymmetric Synthesis of Alkaloids :

    • A study demonstrated the use of tert-butyl 2-hydroxy-7-[N-methyl-N-(α-methyl-p-methoxybenzyl)amino]cyclohept-3-ene-1-carboxylates in the asymmetric synthesis of the tropane alkaloid (+)-pseudococaine. This process involved a ring-closing iodoamination resulting in 8-azabicyclo[3.2.1]octane scaffolds (Brock et al., 2012).
  • Structural Characterization of Cyclic Amino Acid Esters :

    • Research has been conducted on synthesizing tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate as a cyclic amino acid ester. This compound was characterized using NMR spectroscopy and mass spectrometry, and its molecular structure was determined via X-ray crystallography (Moriguchi et al., 2014).
  • Synthesis of Piperidine Derivatives :

    • A study detailed the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, which involved intramolecular nucleophilic opening of the oxirane ring in tert-butyl 6-(2-hydroxyethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (Moskalenko & Boev, 2014).
  • Organic Synthesis of Functionalized Compounds :

    • The compound has been used in the synthesis of highly functionalized 8-Oxabicyclo[3.2.1]octene derivatives, showcasing its role as an intermediate in organic synthesis (Davies et al., 1996).
  • Synthesis of Cedranoid Sesquiterpenes :

    • The research includes the synthesis of cedranoid sesquiterpenes, highlighting the versatility of tert-butyl 3-((2-methoxy-2-oxoethyl)sulfonyl)-8-azabicyclo[3.2.1]octane-8-carboxylate in complex organic synthesis processes (Yates et al., 1988).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available information. For detailed safety information, one should refer to the Material Safety Data Sheet (MSDS) of the compound .

Properties

IUPAC Name

tert-butyl 3-(2-methoxy-2-oxoethyl)sulfonyl-8-azabicyclo[3.2.1]octane-8-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H25NO6S/c1-15(2,3)22-14(18)16-10-5-6-11(16)8-12(7-10)23(19,20)9-13(17)21-4/h10-12H,5-9H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MANPNKCLILOSLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1C2CCC1CC(C2)S(=O)(=O)CC(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H25NO6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.